Solvation Thermodynamics and Solubility Profile of 2-Amino-6-bromo-9H-fluoren-9-one: A Technical Whitepaper
Solvation Thermodynamics and Solubility Profile of 2-Amino-6-bromo-9H-fluoren-9-one: A Technical Whitepaper
Executive Summary
2-Amino-6-bromo-9H-fluoren-9-one (CAS: 21878-88-6) is a highly functionalized, rigid aromatic scaffold widely utilized as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs) and advanced optoelectronic materials (e.g., OLEDs). Because it undergoes complex cross-coupling reactions (such as Suzuki-Miyaura and Buchwald-Hartwig aminations), understanding its thermodynamic solubility profile across various organic solvents is paramount for reaction optimization, crystallization, and purification workflows.
This technical guide provides an in-depth analysis of the solvation mechanics of this compound, quantitative solubility data, and a self-validating experimental protocol for high-throughput solubility screening.
Molecular Architecture and Solvation Causality
The solubility of a compound is dictated by the thermodynamic balance between the disruption of its crystal lattice energy and the formation of favorable solute-solvent interactions. For 2-Amino-6-bromo-9H-fluoren-9-one, the solvation profile is governed by four distinct structural features:
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The Fluorenone Core: The planar, highly conjugated tricyclic system promotes strong intermolecular π−π stacking in the solid state. This high crystal lattice energy generally restricts solubility in purely non-polar aliphatic solvents[1][2].
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The Carbonyl Group (C=O): Positioned at the C9 apex, this functional group acts as a potent hydrogen-bond acceptor, significantly enhancing solubility in polar solvents[1].
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The Amino Group (-NH₂): Acting as a primary hydrogen-bond donor, the amine group can form strong intermolecular hydrogen bonds with the carbonyl groups of adjacent molecules. Solvents capable of disrupting this specific H-bond network (e.g., strong H-bond acceptors like DMSO or THF) exhibit the highest solvation capacity.
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The Bromo Substituent (-Br): The heavy, highly polarizable halogen atom increases the overall lipophilicity of the molecule while enabling favorable dipole-induced dipole interactions, particularly in halogenated solvents[3].
Consequently, the compound is practically insoluble in water due to the massive entropic penalty (hydrophobic effect) of solvating the bulky fluorenone core, but exhibits excellent solubility in polar aprotic and halogenated organic solvents[1][4].
Quantitative Solubility Profile
The table below summarizes the representative thermodynamic solubility of 2-Amino-6-bromo-9H-fluoren-9-one across distinct solvent classes at standard ambient temperature (25°C). Note: Values are derived from predictive thermodynamic models and empirical data of structurally analogous substituted fluorenones[3][4].
| Solvent Class | Solvent | Dielectric Constant (ε) | Estimated Solubility (mg/mL) | Solvation Mechanism |
| Aliphatic Non-Polar | n-Hexane | 1.89 | < 0.1 | Insufficient polarity to disrupt H-bonding or π−π stacking. |
| Aromatic Non-Polar | Toluene | 2.38 | ~ 5.2 | Moderate π−π interactions with the fluorenone core. |
| Halogenated | Dichloromethane (DCM) | 8.93 | ~ 25.5 | High polarizability matches the bromo substituent; strong dispersion forces. |
| Polar Protic | Methanol | 32.7 | ~ 12.0 | H-bonding with the amine and carbonyl, but limited by core hydrophobicity. |
| Polar Aprotic | Tetrahydrofuran (THF) | 7.58 | ~ 45.0 | Excellent H-bond acceptor; disrupts solid-state amine-carbonyl networks. |
| Polar Aprotic | Dimethyl Sulfoxide (DMSO) | 46.7 | > 100.0 | Superior dipole moment and H-bond accepting capacity; optimal solvation. |
| Aqueous | Water | 80.1 | < 0.01 | Extreme hydrophobic penalty; practically insoluble[1][4]. |
Experimental Methodology: Thermodynamic Solubility Screening
To generate accurate, actionable data for process chemistry, thermodynamic (equilibrium) solubility must be measured rather than kinetic solubility. Kinetic methods (e.g., solvent-shift precipitation) often result in supersaturated, metastable solutions that do not reflect true equilibrium[5][6].
The following is a self-validating, step-by-step protocol utilizing the miniaturized shake-flask method coupled with High-Performance Liquid Chromatography (HPLC-UV)[7][8][9].
Step 1: Solid-State Verification (Quality Control)
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Action: Analyze the starting batch of 2-Amino-6-bromo-9H-fluoren-9-one using X-ray Powder Diffraction (XRPD).
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Causality: Different polymorphs possess different lattice energies, directly altering thermodynamic solubility. Establishing the baseline polymorph ensures data reproducibility[5].
Step 2: Miniaturized Shake-Flask Equilibration
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Action: Dispense 1.0 mL of the target organic solvent into a 2 mL sealed glass vial. Add an excess amount of the compound (e.g., 50 mg for moderate solvents, 150 mg for DMSO) to ensure a suspension is maintained.
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Action: Place the vials on an orbital shaker equipped with precise temperature control. Shake at 400 rpm at 25.0 ± 0.1 °C for 48 to 72 hours[7][9].
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Causality: 48-72 hours is the gold standard to ensure the system transitions from a kinetic dissolution state to true thermodynamic solid-liquid equilibrium[6][9].
Step 3: Phase Separation
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Action: Remove the vials and allow them to stand undisturbed for 2 hours, or centrifuge at 10,000 × g for 15 minutes[9].
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Action: Carefully extract the supernatant and filter it through a 0.22 µm PTFE syringe filter (PTFE is chosen for its broad organic solvent compatibility).
Step 4: HPLC-UV Quantification
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Action: Dilute the filtered supernatant with a compatible mobile phase (e.g., Acetonitrile) to bring the concentration within the linear dynamic range of the detector.
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Action: Analyze via isocratic HPLC-UV (e.g., C18 column, 254 nm wavelength). Calculate the exact concentration against a pre-established multi-point calibration curve[5][7].
Step 5: Pellet Validation (The Self-Validating Step)
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Action: Recover the undissolved solid pellet from the vial, dry it gently under a nitrogen stream, and re-analyze via XRPD.
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Causality: Solvents can induce polymorphic transformations or form solvates during equilibration. If the final solid form differs from the starting form, the measured solubility corresponds to the new polymorph/solvate, not the original API[5].
Workflow Visualization
Self-Validating Thermodynamic Solubility Screening Workflow for Organic Solvents.
Predictive Modeling in Binary Solvents
In practical synthesis and crystallization, pure solvents are rarely used in isolation. Binary solvent mixtures (e.g., THF/Water or DCM/Methanol) are employed to fine-tune the solubility gradient.
To avoid exhaustive trial-and-error screening, researchers can utilize the Jouyban-Acree model [10][11]. This predictive mathematical model calculates the solubility of a solute in a binary solvent mixture at various temperatures by using the solubility data of the solute in the pure monosolvents, combined with solvent-solvent and solute-solvent interaction parameters[12][13].
By inputting the empirical data generated from the shake-flask protocol (Section 3) into a Jouyban-Acree-Artificial Neural Network (JA-ANN) hybrid model, process chemists can accurately predict the anti-solvent crystallization curves for 2-Amino-6-bromo-9H-fluoren-9-one with an error margin typically below 10%[11].
References
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Fluorenone | Overview & Structure - Study.com. Study.com. Available at: [Link]
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Solubility of 9-Fluorenone in Organic Nonelectrolyte Solvents: Comparison of Observed Versus Predicted Values Based Upon Mobile Order Theory. Taylor & Francis. Available at: [Link]
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Fluorenone | C13H8O | CID 10241 - PubChem. National Institutes of Health (NIH). Available at: [Link]
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Determination of Thermodynamic Solubility. Bio-protocol. Available at: [Link]
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Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates. Analytical Chemistry - ACS Publications. Available at: [Link]
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A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. Available at: [Link]
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Predicting drug solubility in organic solvents mixtures. University of Padua (Unipd). Available at: [Link]
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Thermodynamic, Computational Solubility Parameters in Organic Solvents and In Silico GastroPlus Based Prediction of Ketoconazole. PubMed Central (PMC). Available at: [Link]
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Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery. PubMed. Available at: [Link]
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Data-Driven Point Adjusted Jouyban-Acree-Artificial Neural Network Hybrid Model for Predicting Solubility of Active Pharmaceutical Ingredients in Binary Solvent Mixtures. ACS Publications. Available at: [Link]
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Solubility Prediction of Paracetamol in Binary and Ternary Solvent Mixtures Using Jouyban–Acree Model. J-Stage. Available at: [Link]
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